Cas no 2228430-23-5 (2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal)

• Product Name: 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal
• CAS No: 2228430-23-5
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6493987
• PubChem ID: 165628193
• Update Time: 2025-05-20

2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal
• 2-methyl-2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanal
• EN300-1771333
• 2228430-23-5

• Inchi： 1S/C11H12N4O/c1-11(2,7-16)9-5-3-4-8(6-9)10-12-14-15-13-10/h3-7H,1-2H3,(H,12,13,14,15)
• InChI Key： LIGGFMRSHIGHMJ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal

Comprehensive Overview of 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal (CAS No. 2228430-23-5): Properties, Applications, and Research Insights

The compound 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal (CAS No. 2228430-23-5) is a structurally unique aldehyde derivative featuring a tetrazole moiety, which has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a phenylpropanal backbone with a methyl substituent and a 1H-1,2,3,4-tetrazol-5-yl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, given the tetrazole ring's role in enhancing metabolic stability and binding affinity in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal has surged due to their applications in small-molecule therapeutics and agrochemicals. The tetrazole functional group is often used as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties. This aligns with current trends in fragment-based drug design (FBDD) and click chemistry, where modular synthesis of such compounds accelerates lead optimization. Notably, the compound's CAS No. 2228430-23-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.

From a synthetic perspective, 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal can be prepared via multicomponent reactions (MCRs) or palladium-catalyzed coupling, methods widely discussed in green chemistry forums. Its aldehyde group serves as a reactive handle for further derivatization, enabling the creation of Schiff bases or hydrazone derivatives. These transformations are critical for developing fluorescence probes or metal-organic frameworks (MOFs), areas gaining traction in nanotechnology research.

Environmental and regulatory considerations also play a role in the compound's utilization. Unlike many halogenated intermediates, 2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanal exhibits favorable biodegradability profiles, aligning with the EPA’s safer chemical design principles. This aspect is increasingly important for industries seeking sustainable alternatives, as highlighted in recent ACS Green Chemistry publications. Moreover, its low toxicity (as per preliminary assays) makes it suitable for academic research and industrial scale-up without stringent safety constraints.

Looking ahead, the integration of AI-driven retrosynthesis tools could further unlock the potential of CAS No. 2228430-23-5. Platforms like IBM RXN or Synthia are already being used to predict optimal routes for similar tetrazole-containing compounds. As the scientific community prioritizes cost-effective and atom-economical methodologies, this compound’s adaptability positions it as a valuable asset for next-generation chemical innovation.